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Compound of Interest

Compound Name: Aleuritic acid methyl ester

Cat. No.: B15188469

Aleuritic Acid Methyl Ester: A Comprehensive
Technical Dossier

Aleuritic acid methyl ester, systematically known as methyl 9,10,16-
trinydroxyhexadecanoate, is the methyl ester derivative of aleuritic acid, a primary constituent
of shellac. This document provides an in-depth overview of its chemical and physical
properties, spectroscopic profile, synthesis, and potential applications, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Aleuritic acid methyl ester is a white, crystalline solid, appearing as fine, feathery needles.[1]
It is a racemic mixture, containing two stereocenters.[2] The fundamental physicochemical
properties of aleuritic acid methyl ester are summarized in the table below.
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Property Value References
Molecular Formula C17H3405 [1112]
Molecular Weight 318.45 g/mol [1][2]
Appearance Fine feathery needles [1]

Melting Point 72-73 °C [1]

Boiling Point 235 °C at 0.1 mmHg [1]

Soluble in methanol, ethanol,
- chloroform, acetone. Less
Solubility _ [1]
soluble in benzene. Insoluble

in petroleum ether.

Stereochemistry Racemic [2]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the structural elucidation and purity assessment of
aleuritic acid methyl ester. While a dedicated public database of its spectra is not readily
available, the expected spectral characteristics can be inferred from the analysis of its parent
compound, aleuritic acid, and general principles of spectroscopy for fatty acid methyl esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of a typical long-chain fatty acid methyl ester shows
characteristic signals. A strong singlet is expected around 3.7 ppm corresponding to the
methyl ester protons (-COOCHSs).[3] The protons on the carbons bearing the hydroxyl groups
(-CH(OH)-) would likely appear as multiplets in the region of 3.4-4.0 ppm. The methylene
protons alpha to the ester group (-CH2COOCHS:) are expected around 2.3 ppm as a triplet.[3]
The terminal methyl group of the fatty acid chain will appear as a triplet around 0.88 ppm.[3]
The remaining methylene protons of the aliphatic chain would form a complex series of
multiplets between 1.2 and 1.6 ppm.[3]

e 13C NMR: The carbon NMR spectrum will show a characteristic resonance for the ester
carbonyl carbon at approximately 174 ppm. The methoxy carbon of the ester group will be
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observed around 51 ppm. The carbons attached to the hydroxyl groups are expected in the
60-80 ppm range. The remaining aliphatic carbons will appear in the upfield region of the
spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of aleuritic acid methyl ester is predicted to exhibit the following key
absorption bands:

A broad, strong absorption band in the region of 3600-3200 cm~1 due to the O-H stretching
vibrations of the hydroxyl groups.[4]

e A strong, sharp absorption peak around 1740 cm~* corresponding to the C=0 stretching
vibration of the ester carbonyl group.[4]

o C-H stretching vibrations of the aliphatic chain will be observed in the 3000-2850 cm~1
region.[4]

e C-O stretching vibrations will appear in the 1250-1000 cm~1 region.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of aleuritic acid methyl ester would likely show a
molecular ion peak (M*) at m/z 318. The fragmentation pattern would be characterized by the
loss of water (m/z 300), a methoxy group (m/z 287), and cleavage of the carbon-carbon bonds
adjacent to the hydroxyl groups.

Experimental Protocols
Synthesis of Aleuritic Acid Methyl Ester via Fischer
Esterification

Aleuritic acid methyl ester can be synthesized from aleuritic acid through Fischer-Speier
esterification.[5]

Materials:

¢ Aleuritic acid
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Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Solvents for extraction and recrystallization (e.g., diethyl ether, agueous ethanol)

Procedure:

Aleuritic acid is dissolved in a large excess of anhydrous methanol.

A catalytic amount of concentrated sulfuric acid (e.g., 2-3% of the alcohol volume) is slowly
added to the solution.

The reaction mixture is refluxed for several hours (e.g., 4-6 hours) or stirred at room
temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

After cooling, the excess methanol is removed under reduced pressure.

The residue is dissolved in an organic solvent like diethyl ether and washed sequentially with
water, saturated sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated.

The crude product is purified by recrystallization from a suitable solvent system, such as
aqueous ethanol, to yield pure aleuritic acid methyl ester.[5]

Reactivity and Stability

Aleuritic acid methyl ester is generally stable under standard conditions. As an ester, it is

susceptible to hydrolysis back to aleuritic acid and methanol under both acidic and basic

conditions. The hydroxyl groups can undergo further reactions such as oxidation or

esterification. The stability of methyl esters is well-documented, and they are generally stable to

a range of conditions, but can be cleaved by strong acids, strong bases, and certain reducing

agents like lithium aluminum hydride.[6]
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Applications and Biological Activity

The primary documented application of lower alkyl esters of aleuritic acid, including the methyl
ester, is as a plasticizer for cellulose ethers and esters.[5] These esters can be incorporated
into plastic compositions to impart flexibility and softness.

While no specific signaling pathways have been elucidated for aleuritic acid methyl ester
itself, research into the parent compound and its derivatives provides some insights into
potential areas of biological activity. Aleuritic acid is a key starting material in the synthesis of
various fragrances, such as civetone and ambrettolide.[7][8] Furthermore, some derivatives of
aleuritic acid have been synthesized and shown to possess significant antibacterial and
antifungal activities.[9] This suggests that aleuritic acid methyl ester could be a subject of
interest in the development of new antimicrobial agents.
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Caption: Synthesis workflow for Aleuritic Acid Methyl Ester.
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Caption: Relationship between Shellac, Aleuritic Acid, and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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